Cas no 1234985-16-0 (2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide)

2-Chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a chloro group at the 2-position and a 1-methanesulfonylpiperidin-4-ylmethyl moiety. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The methanesulfonyl group enhances solubility and stability, while the piperidine ring contributes to conformational flexibility, facilitating interactions with target proteins. The chloro substituent may influence electronic properties and binding affinity. This compound is suited for research applications in drug discovery, where its modular design allows for further derivatization. High purity and well-characterized synthesis pathways ensure reproducibility for experimental use.

2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide structure

1234985-16-0 structure

Product Name:2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide

CAS No:1234985-16-0

MF:C₁₄H₁₉ClN₂O₃S

MW:330.830261468887

CID:6022396

PubChem ID:49688228

Update Time:2025-10-30

2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
- 2-chloro-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
- 2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide
- F5033-2842
- 1234985-16-0
- VU0631213-1
- CCG-355779
- AKOS024492012
- 2-chloro-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide
- Inchi： 1S/C14H19ClN2O3S/c1-21(19,20)17-8-6-11(7-9-17)10-16-14(18)12-4-2-3-5-13(12)15/h2-5,11H,6-10H2,1H3,(H,16,18)
- InChI Key： XAQRVHWDPZMYJJ-UHFFFAOYSA-N
- SMILES： C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C1=CC=CC=C1Cl

Computed Properties

Exact Mass: 330.0804913g/mol
Monoisotopic Mass: 330.0804913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 455
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 74.9Å²

2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5033-2842-2μmol	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	2μmol	$57.0	2023-09-10
Life Chemicals	F5033-2842-5μmol	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	5μmol	$63.0	2023-09-10
Life Chemicals	F5033-2842-10μmol	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	10μmol	$69.0	2023-09-10
Life Chemicals	F5033-2842-20μmol	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	20μmol	$79.0	2023-09-10
Life Chemicals	F5033-2842-1mg	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	1mg	$54.0	2023-09-10
Life Chemicals	F5033-2842-2mg	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	2mg	$59.0	2023-09-10
Life Chemicals	F5033-2842-3mg	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	3mg	$63.0	2023-09-10
Life Chemicals	F5033-2842-4mg	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	4mg	$66.0	2023-09-10
Life Chemicals	F5033-2842-5mg	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	5mg	$69.0	2023-09-10
Life Chemicals	F5033-2842-10mg	2-chloro-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide	1234985-16-0	10mg	$79.0	2023-09-10

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Additional information on 2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide

Comprehensive Overview of 2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS No. 1234985-16-0)

2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorobenzamide moiety linked to a methanesulfonylpiperidine group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurological and inflammatory disorders.

The compound's CAS No. 1234985-16-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its synthesis involves multi-step organic reactions, often starting from 4-aminopiperidine derivatives and 2-chlorobenzoyl chloride, followed by sulfonylation. The presence of the methanesulfonyl group enhances its metabolic stability, a property highly valued in medicinal chemistry.

In recent years, the demand for piperidine-based compounds like 2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide has surged due to their role as intermediates in kinase inhibitors and GPCR modulators. This aligns with trending topics such as "targeted drug delivery" and "small molecule therapeutics," which dominate academic and industry discussions. The compound's potential to cross the blood-brain barrier also makes it relevant to searches like "neuroprotective agents" and "CNS drug design."

From a technical perspective, the compound's molecular weight (approximately 316.8 g/mol) and logP value (indicating moderate lipophilicity) are frequently queried parameters in drug-likeness assessments. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for its characterization, addressing common questions about "how to validate synthetic compounds" or "purity analysis methods."

Environmental and safety profiles of 2-chloro-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide are rigorously evaluated, complying with REACH and ICH guidelines. Its non-hazardous classification under standard conditions meets the growing emphasis on "green chemistry" and "sustainable synthesis," topics increasingly searched in conjunction with pharmaceutical development.

Future research directions may explore its derivatization for enhanced bioavailability or selectivity, leveraging computational tools like "molecular docking"—a hot topic in AI-driven drug discovery. The compound's versatility positions it as a candidate for addressing unmet medical needs, resonating with searches for "next-generation therapeutics."